![molecular formula C12H10FN3O4 B581058 Ethyl 4-Fluoro-2-nitro-5-(1-pyrazolyl)benzoate CAS No. 1256633-41-6](/img/structure/B581058.png)
Ethyl 4-Fluoro-2-nitro-5-(1-pyrazolyl)benzoate
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Description
Ethyl 4-Fluoro-2-nitro-5-(1-pyrazolyl)benzoate is a chemical compound with the CAS Number: 1256633-41-6 . It has a molecular weight of 279.23 and its molecular formula is C12H10FN3O4 . It is a white to yellow solid and is not intended for human or veterinary use, but for research purposes only.
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H10FN3O4/c1-2-20-12(17)8-6-11(15-5-3-4-14-15)9(13)7-10(8)16(18)19/h3-7H,2H2,1H3 . This code provides a specific representation of the molecule’s structure, including the arrangement of atoms and the bonds between them.Physical And Chemical Properties Analysis
This compound is a white to yellow solid . It has a molecular weight of 279.23 and its molecular formula is C12H10FN3O4 . It should be stored at +4C .Scientific Research Applications
Molecular Structure and Supramolecular Chemistry
Research on substituted pyrazolylbenzoates, including derivatives similar to Ethyl 4-Fluoro-2-nitro-5-(1-pyrazolyl)benzoate, has contributed to understanding hydrogen-bonded supramolecular structures. Studies have shown how these molecules can link through hydrogen bonds into chains, sheets, and three-dimensional frameworks, showcasing the compound's potential in designing new molecular architectures with specific chemical and physical properties (Portilla et al., 2007).
Photopolymerization and Coating Applications
Ester derivatives of Ethyl α-hydroxymethylacrylate, including structures analogous to this compound, have been synthesized and found to display rapid photopolymerization. This characteristic makes them suitable for applications in rapid photocure coatings, thin films, and other material science applications. Their use expands the range of candidates for efficient photocuring processes, especially due to their linear rather than highly crosslinked polymer structures (Avci et al., 1996).
Herbicide Development
The chemical structure of this compound shares similarities with compounds that have been identified for their herbicidal properties. Specifically, the shift from nitro to trifluoromethyl substitution has produced novel classes of herbicides. These compounds show substantial pre-emergent activity against narrow-leaf weed species, indicating the potential use of this compound derivatives in agricultural chemistry (Clark, 1996).
Antimicrobial and Antifungal Applications
The synthesis of pyrazolyl and 2H-chromene-based substituted anilines from compounds structurally related to this compound has shown significant antibacterial and antifungal activity. This highlights the compound's potential as a precursor in developing new antimicrobial agents for medical and biotechnological applications (Banoji et al., 2022).
Material Science and Corrosion Inhibition
Derivatives of this compound have been explored for their potential as corrosion inhibitors for metals, indicating their significance in industrial applications. These studies suggest that the compound and its derivatives could be effective in protecting metals from corrosion, thus extending the life of metal-based structures and components in various industrial settings (Dohare et al., 2017).
Properties
IUPAC Name |
ethyl 4-fluoro-2-nitro-5-pyrazol-1-ylbenzoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10FN3O4/c1-2-20-12(17)8-6-11(15-5-3-4-14-15)9(13)7-10(8)16(18)19/h3-7H,2H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZAVUQIQAFBBIY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=C(C=C1[N+](=O)[O-])F)N2C=CC=N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10FN3O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.22 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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